4,5-difluoro-N-methyl-2-nitroaniline
Overview
Description
4,5-difluoro-N-methyl-2-nitroaniline is a chemical compound with the molecular formula C7H6F2N2O2 . It is a derivative of aniline, which is an organic compound with the formula C6H5NH2 .
Molecular Structure Analysis
The molecular structure of 4,5-difluoro-N-methyl-2-nitroaniline consists of a benzene ring substituted with two fluorine atoms, a nitro group, and a methylamine group . The exact mass of the molecule is 174.024078 Da .Chemical Reactions Analysis
While specific chemical reactions involving 4,5-difluoro-N-methyl-2-nitroaniline are not available, it’s known that similar compounds can participate in various reactions. For instance, 4,5-difluoro-2-nitroaniline has been used in the preparation of 2-chloro-5,6-difluorobenzimidazole, 1-(4,5-difluoro-2-nitrophenyl)pyrene via diazotization reaction with isoamyl nitrite in the presence of pyrene, and 5-ethoxy-6-fluorobenzofuroxan .Physical And Chemical Properties Analysis
4,5-difluoro-N-methyl-2-nitroaniline is a solid at room temperature . It has a molecular weight of 188.13 g/mol . Unfortunately, the boiling point is not available . It’s soluble in methanol .Scientific Research Applications
Structural and Molecular Interactions
The study of structural and molecular interactions in compounds similar to 4,5-difluoro-N-methyl-2-nitroaniline reveals insights into hydrogen bonding and molecular frameworks. For instance, research on C-methylated nitroanilines, including compounds with structural similarities to 4,5-difluoro-N-methyl-2-nitroaniline, has shown that these molecules can form intricate hydrogen-bonded chains and frameworks. These structural characteristics are crucial for understanding the molecular interactions and properties of such compounds, which can be applied in various scientific fields, including material science and molecular engineering (Cannon, Glidewell, Low, Quesada, & Wardell, 2001).
Charge Distribution and Intermolecular Forces
The analysis of charge distribution and intermolecular forces in nitroanilines provides valuable information on the electronic properties and interactions within these molecules. Studies have focused on detailing the electron charge distribution, which is pivotal for understanding the chemical reactivity and interaction potential of nitroanilines. This knowledge is fundamental for applications in electronic materials and chemical synthesis, where the control of electronic properties is essential (Ellena, Goeta, Howard, & Punte, 2001).
Nonlinear Optical Properties
The investigation into the nonlinear optical properties of compounds like 4,5-difluoro-N-methyl-2-nitroaniline is significant for the development of materials used in optical and photonic technologies. Research has shown that the structural elements and charge distributions in nitroaniline derivatives can contribute to their nonlinear optical behavior, which is crucial for applications in laser technology, optical switching, and telecommunications (Jasmine, Amalanathan, & Roy, 2016).
Environmental and Biodegradation Studies
Understanding the environmental impact and biodegradation pathways of chemical compounds, including nitroanilines, is crucial for assessing their ecological footprint and developing strategies for environmental remediation. Studies on the aerobic degradation of N-methyl-4-nitroaniline by specific bacterial strains highlight the potential for bioremediation approaches to manage the environmental presence of such compounds (Khan, Vyas, Pal, & Cameotra, 2013).
Analytical and Spectrometric Techniques
The differentiation of isomers and analysis of compounds structurally related to 4,5-difluoro-N-methyl-2-nitroaniline using spectrometric techniques is vital for chemical analysis and quality control in manufacturing processes. Research demonstrates the capability of negative-ion electrospray mass spectrometry to differentiate isomers of fluoronitroanilines, which is essential for precise analytical characterization in research and industrial applications (Gierczyk, Grajewski, & Zalas, 2006).
Safety And Hazards
properties
IUPAC Name |
4,5-difluoro-N-methyl-2-nitroaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2N2O2/c1-10-6-2-4(8)5(9)3-7(6)11(12)13/h2-3,10H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXPQSEUSGVVMTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=C(C=C1[N+](=O)[O-])F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-difluoro-N-methyl-2-nitroaniline |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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